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Compound of Interest

Compound Name: NSC-41589

Cat. No.: B1680221

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a concise overview of the available scientific information
regarding the molecular structure of NSC-41589. Despite extensive searches of publicly
available scientific literature, detailed information on the biological function, mechanism of
action, and specific signaling pathways of NSC-41589 is not available. While the compound is
broadly categorized as a potential anticancer agent, specific experimental data, quantitative
analyses of its biological activity, and detailed protocols for its use in research are not
sufficiently documented to be included in this report. The information that is available is
presented herein.

Molecular Structure of NSC-41589

NSC-41589 is a small molecule identified by its chemical name N-Acetyl-2-(methylthio)aniline
or N-[2-(methylsulfanyl) phenyl]lacetamide.[1] Its fundamental chemical and physical properties
are summarized below.
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Property Value Reference
Molecular Formula C9H11NOS [1]
Formula Weight 181.25 g/mol [1]
N-[2-
IUPAC Name (methylsulfanyl)phenyllacetami  [1]
de
SMILES CSC1=CC=CC=C1NC(C)=0 [1]
CAS Number 6310-41-4 [1]

Biological Function and Mechanism of Action

NSC-41589 is generally categorized within research contexts as a compound with potential
anticancer properties.[1] It has been investigated for its capacity to inhibit the growth of cancer
cells, with a particular focus on experimental models of leukemia.[1] The hypothesized
mechanisms of action include interference with cellular pathways that are critical for cancer cell
survival and proliferation, such as DNA replication and cell cycle regulation, potentially leading
to apoptosis or the cessation of tumor progression.[1]

However, it is crucial to note that specific, validated molecular targets and detailed signaling
pathways modulated by NSC-41589 have not been elucidated in the available scientific
literature. While general anticancer activity is suggested, the precise molecular interactions and
the downstream consequences of these interactions remain uncharacterized.

Experimental Data and Protocols

A thorough search for quantitative data on the biological activity of NSC-41589, such as IC50
values against specific cell lines or kinetic data for enzyme inhibition, did not yield any specific
results. Similarly, detailed experimental protocols for the use of NSC-41589 in biological assays
are not publicly available.

Signaling Pathways and Visualizations

Due to the lack of specific information on the mechanism of action of NSC-41589, no signaling
pathways directly associated with this compound can be described or visualized. The creation
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of diagrams illustrating its effects on cellular processes is therefore not possible at this time.

Conclusion

NSC-41589, chemically defined as N-Acetyl-2-(methylthio)aniline, is a compound of interest in
anticancer research. Its basic molecular structure is well-defined. However, there is a
significant gap in the publicly available scientific literature regarding its specific biological
functions, mechanism of action, molecular targets, and associated signaling pathways. Without
this critical information, a comprehensive technical guide that includes quantitative data,
detailed experimental protocols, and pathway visualizations cannot be fully realized. Further
research and publication of experimental results are required to understand the therapeutic
potential and molecular intricacies of NSC-41589. Researchers interested in the broader field
of anticancer compounds that induce apoptosis through mechanisms like JNK pathway
activation may find more substantial information on other compounds from the National Cancer
Institute's screening programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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